Cas no 21752-86-3 (Silane,1,1'-(1,3,5-hexatriyne-1,6-diyl)bis[1,1,1-trimethyl-)

• Product Name: Silane,1,1'-(1,3,5-hexatriyne-1,6-diyl)bis[1,1,1-trimethyl-
• CAS No: 21752-86-3
• MF: C₁₂H₁₈Si₂
• MW: 218.442325115204
• CID: 284740
• PubChem ID: 140860
• Update Time: 2025-04-19

Silane,1,1'-(1,3,5-hexatriyne-1,6-diyl)bis[1,1,1-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Bis(trimethylsilyl)hexatriyne
• trimethyl(6-trimethylsilylhexa-1,3,5-triynyl)silane
• 1,6-bis(trimethylsilyl)hexa-1,3,5-triyne
• 21752-86-3
• Q63395573
• DTXSID20176155
• 1,6-BIS(TRIMETHYLSILYL)-1,3,5-HEXATRIYNE
• Silane,1,1'-(1,3,5-hexatriyne-1,6-diyl)bis[1,1,1-trimethyl-

• Inchi： 1S/C12H18Si2/c1-13(2,3)11-9-7-8-10-12-14(4,5)6/h1-6H3
• InChI Key： WFRYFVIBFUVRKZ-UHFFFAOYSA-N
• SMILES： [Si](C#CC#CC#C[Si](C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 218.09474
• Monoisotopic Mass: 218.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.88
• Boiling Point: 237.3°C at 760 mmHg
• Flash Point: 81.2°C
• Refractive Index: 1.469
• PSA: 0
• LogP: 2.75140